Cas no 207405-61-6 (tert-butyl 5-(hydroxyimino)-2-azabicyclo2.2.1heptane-2-carboxylate)

• Product Name: tert-butyl 5-(hydroxyimino)-2-azabicyclo2.2.1heptane-2-carboxylate
• CAS No: 207405-61-6
• MF: C₁₁H₁₈N₂O₃
• MW: 226.272222995758
• MDL: MFCD30536741
• CID: 4635997
• PubChem ID: 122236588
• Update Time: 2025-05-20

tert-butyl 5-(hydroxyimino)-2-azabicyclo2.2.1heptane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• TERT-BUTYL 5-(HYDROXYIMINO)-2-AZABICYCLO[2.2.1]HEPTANE-2-CARBOXYLATE
• 2-Azabicyclo[2.2.1]heptane-2-carboxylic acid, 5-(hydroxyimino)-, 1,1-dimethylethyl ester
• (1S,4S,Z)-tert-butyl 5-(hydroxyimino)-2-azabicyclo[2.2.1]heptane-2-carboxylate
• tert-butyl 5-(hydroxyimino)-2-azabicyclo2.2.1heptane-2-carboxylate
• 5-Hydroxyimino-2-aza-bicyclo[2.2.1]heptane-2-carboxylic acid tert-butyl ester
• tert-butyl (5E)-5-hydroxyimino-2-azabicyclo[2.2.1]heptane-2-carboxylate
• tert-butyl5-(hydroxyimino)-2-azabicyclo[2.2.1]heptane-2-carboxylate
• 207405-61-6
• AS-74305
• EN300-87210

• MDL： MFCD30536741
• Inchi： 1S/C11H18N2O3/c1-11(2,3)16-10(14)13-6-7-4-8(13)5-9(7)12-15/h7-8,15H,4-6H2,1-3H3
• InChI Key： ACQUHAODYILYFJ-UHFFFAOYSA-N
• SMILES： C12CC(C(=NO)C1)CN2C(OC(C)(C)C)=O

Computed Properties

• Exact Mass: 226.13174244g/mol
• Monoisotopic Mass: 226.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 62.1Ų

Additional information on tert-butyl 5-(hydroxyimino)-2-azabicyclo2.2.1heptane-2-carboxylate

Introduction to Tert-butyl 5-(hydroxyimino)-2-azabicyclo[2.2.1]heptane-2-carboxylate (CAS No. 207405-61-6)

Tert-butyl 5-(hydroxyimino)-2-azabicyclo[2.2.1]heptane-2-carboxylate, identified by its CAS number 207405-61-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of azabicycloalkanes, a structural motif known for its unique electronic and steric properties, which make it a valuable scaffold in the design of biologically active molecules.

The tert-butyl substituent in the molecular structure contributes to the overall stability and lipophilicity of the compound, enhancing its solubility in organic solvents and facilitating its use in synthetic protocols. The presence of a hydroxyimino functional group at the 5-position introduces reactivity that is highly relevant to modern drug discovery efforts, particularly in the context of enzyme inhibition and redox processes.

The bicyclic framework, specifically azabicyclo[2.2.1]heptane, is a privileged scaffold in medicinal chemistry due to its ability to mimic natural product structures while providing conformational constraints that improve binding affinity to biological targets. This structural motif has been extensively studied for its potential applications in the development of novel therapeutic agents, including those targeting neurological disorders, infectious diseases, and cancer.

Recent advancements in computational chemistry and molecular modeling have further highlighted the significance of this compound. Studies indicate that the hydroxyimino group can participate in hydrogen bonding interactions with specific residues in protein active sites, making it an attractive moiety for designing high-affinity inhibitors. Additionally, the rigid bicyclic core enhances molecular recognition by reducing conformational flexibility, which is crucial for achieving potent and selective binding.

In the realm of drug development, Tert-butyl 5-(hydroxyimino)-2-azabicyclo[2.2.1]heptane-2-carboxylate has been explored as a precursor for more complex derivatives through functional group transformations such as oxidation, reduction, or nucleophilic substitution reactions. These transformations allow chemists to modify key pharmacophoric elements while retaining the core bicyclic structure, thereby fine-tuning biological activity.

One particularly intriguing application of this compound is in the synthesis of kinase inhibitors, which are critical targets in oncology research. The unique combination of steric bulk from the tert-butyl group and electrophilic reactivity from the hydroxyimino moiety provides a versatile platform for designing molecules that can disrupt aberrant signaling pathways involved in tumor growth and progression. Preliminary studies suggest that derivatives of this compound exhibit promising inhibitory effects on certain kinases, warranting further investigation into their therapeutic potential.

The synthesis of Tert-butyl 5-(hydroxyimino)-2-azabicyclo[2.2.1]heptane-2-carboxylate involves multi-step organic transformations that highlight its synthetic utility. The construction of the azabicycloalkane core typically requires cyclization reactions under controlled conditions, often employing transition metal catalysts or organometallic reagents to achieve high yields and selectivity. The introduction of the hydroxyimino group can be accomplished through condensation reactions with hydroxamic acid derivatives or via oxidation of hydroxymethyl intermediates.

The compound's stability under various reaction conditions makes it a valuable building block for medicinal chemists working on complex molecular architectures. Its compatibility with both aqueous and organic reaction media further broadens its applicability in synthetic workflows, enabling diverse modifications without compromising structural integrity.

From a mechanistic perspective, the reactivity of the hydroxyimino group is particularly noteworthy. This functional group can undergo one-electron oxidation to form an imido radical intermediate, which participates in radical-mediated transformations such as cross-coupling reactions or C-H activation processes. Such reactivity opens up avenues for constructing highly functionalized molecules through innovative synthetic strategies.

Recent publications have demonstrated the utility of this compound in fragment-based drug discovery initiatives. By leveraging its unique structural features, researchers have been able to identify novel lead compounds with enhanced pharmacokinetic profiles and reduced toxicity compared to traditional scaffolds. These findings underscore the importance of exploring underutilized chemical space, such as azabicycloalkanes, in addressing unmet medical needs.

The growing interest in Tert-butyl 5-(hydroxyimino)-2-azabicyclo[2.2.1]heptane-2-carboxylate also reflects broader trends in pharmaceutical research toward greener and more sustainable synthetic methodologies. Efforts are underway to develop catalytic processes that minimize waste generation while maximizing yield efficiency, aligning with global initiatives to promote environmental responsibility.

In conclusion,Tert-butyl 5-(hydroxyimino)-2-azabicyclo[2.2.1]heptane-2-carboxylate (CAS No: 207405-61-6) represents a compelling example of how structural innovation can drive advancements in drug discovery and development。 Its unique combination of steric bulk、electrophilic reactivity、and synthetic versatility positions it as a valuable asset for medicinal chemists seeking to design next-generation therapeutics。 As research continues to uncover new applications for this compound，its significance is expected to grow，further solidifying its role as a cornerstone molecule in modern pharmaceutical chemistry。